An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde
An In-depth Technical Guide to the Physicochemical Properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde
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Abstract
This technical guide provides a comprehensive overview of the physicochemical properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde (CAS No. 1780708-84-0), a halogenated aromatic aldehyde of significant interest to researchers in drug discovery and fine chemical synthesis. Due to the limited availability of direct experimental data for this specific compound, this document combines available information from chemical suppliers with established analytical methodologies and predictive modeling for its spectral characteristics. Furthermore, a plausible synthetic route is proposed, and detailed protocols for the experimental determination of key physicochemical parameters are provided to empower researchers in their laboratory work. This guide is intended for an audience of researchers, scientists, and drug development professionals, offering both foundational knowledge and practical insights into the characterization and handling of this compound.
Introduction
2-Bromo-6-fluoro-3-hydroxybenzaldehyde is a substituted aromatic aldehyde featuring a unique combination of functional groups: a reactive aldehyde, an acidic hydroxyl group, and two different halogen substituents (bromo and fluoro). This trifecta of functionalities makes it an attractive building block in medicinal chemistry and materials science, offering multiple points for molecular elaboration. The interplay of the electron-withdrawing and donating properties of its substituents is expected to confer distinct reactivity and physicochemical characteristics. This guide aims to consolidate the known and predicted properties of this compound, providing a valuable resource for its synthesis, purification, and application.
Chemical and Physical Properties
Direct experimental data for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde is not extensively reported in the peer-reviewed literature. The following table summarizes the available information from chemical supplier databases and predicted values.
| Property | Value | Source |
| IUPAC Name | 2-Bromo-6-fluoro-3-hydroxybenzaldehyde | Fluorochem[1] |
| CAS Number | 1780708-84-0 | Fluorochem[1] |
| Molecular Formula | C₇H₄BrFO₂ | Fluorochem[1] |
| Molecular Weight | 219.01 g/mol | Fluorochem[1] |
| Appearance | Predicted to be a solid at room temperature | Based on similar substituted benzaldehydes |
| Melting Point | No data available | - |
| Boiling Point | No data available | - |
| Solubility | Predicted to be slightly soluble in water and soluble in common organic solvents such as ethers, and acetone.[2] | Based on general solubility of benzaldehydes[2] |
| pKa (Phenolic Hydroxyl) | Predicted to be in the range of 7-9 | Based on substituted phenols[3] |
| LogP (predicted) | 2.29 | Fluorochem[1] |
Experimental Protocols for Physicochemical Property Determination
Given the absence of comprehensive experimental data, this section provides detailed, self-validating protocols for determining the key physicochemical properties of 2-Bromo-6-fluoro-3-hydroxybenzaldehyde.
Melting Point Determination
The melting point is a crucial indicator of purity. A sharp melting range (typically 0.5-1 °C) is characteristic of a pure crystalline compound.[4]
Protocol:
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Sample Preparation: Finely powder a small amount of the crystalline sample.
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Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.
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Rapid Determination (Optional): Heat the sample rapidly to get an approximate melting range.
-
Accurate Determination: With a fresh sample, heat to approximately 20 °C below the estimated melting point, then reduce the heating rate to ~2 °C/min.
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Observation: Record the temperature at which the first crystal melts and the temperature at which the last crystal disappears. This range is the melting point.
Caption: Workflow for Melting Point Determination.
Solubility Determination
Understanding the solubility profile is essential for reaction setup, purification, and formulation. A systematic approach is recommended.[5]
Protocol:
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Initial Screening: In separate small test tubes, add approximately 10 mg of the compound to 1 mL of various solvents (e.g., water, ethanol, acetone, dichloromethane, hexane).
-
Observation: Agitate the mixtures and observe for complete dissolution at room temperature.
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Quantitative Determination (for a specific solvent): a. Weigh a precise amount of the compound into a vial. b. Incrementally add a known volume of the solvent, with vigorous stirring, until the solid is completely dissolved. c. Calculate the solubility in terms of mg/mL or mol/L.
Caption: Protocol for Quantitative Solubility Determination.
pKa Determination
The acidity of the phenolic hydroxyl group is a key determinant of the compound's reactivity and its behavior in biological systems. The pKa can be determined experimentally by spectrophotometric titration.
Protocol:
-
Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or DMSO) and a series of buffer solutions of known pH.
-
UV-Vis Spectroscopy: a. For each buffer solution, add a small, constant aliquot of the stock solution. b. Record the UV-Vis spectrum for each sample.
-
Data Analysis: a. Identify the wavelength of maximum absorbance for both the protonated (acidic) and deprotonated (basic) forms of the molecule. b. Plot the absorbance at one of these wavelengths against the pH of the buffer solutions. c. The pKa is the pH at which the absorbance is halfway between the minimum and maximum values, corresponding to a 50:50 mixture of the protonated and deprotonated species.
Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted NMR data provides valuable guidance for the identification and structural confirmation of the synthesized compound. The following predictions are generated using online NMR prediction tools.[6][7]
Predicted ¹H NMR (in CDCl₃):
-
Aldehyde Proton (-CHO): A singlet is expected in the range of δ 9.8-10.5 ppm.
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Aromatic Protons: Two doublets are anticipated in the aromatic region (δ 6.5-8.0 ppm), corresponding to the two protons on the benzene ring. The proton ortho to the hydroxyl group will likely appear more downfield due to deshielding effects.
-
Hydroxyl Proton (-OH): A broad singlet is expected, with a chemical shift that can vary depending on concentration and solvent, typically in the range of δ 5.0-8.0 ppm.
Predicted ¹³C NMR (in CDCl₃):
-
Carbonyl Carbon (-CHO): A signal is expected in the range of δ 185-195 ppm.
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Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 110-160 ppm). The carbons directly attached to the electron-withdrawing bromine and fluorine atoms, as well as the hydroxyl and aldehyde groups, will show characteristic chemical shifts.
Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum will provide information about the functional groups present in the molecule.
Expected Characteristic Absorptions:
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O-H Stretch (Phenolic): A broad band in the region of 3200-3600 cm⁻¹.
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C-H Stretch (Aromatic): A sharp peak around 3000-3100 cm⁻¹.
-
C=O Stretch (Aldehyde): A strong, sharp peak in the range of 1680-1700 cm⁻¹.
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C=C Stretch (Aromatic): Peaks in the region of 1450-1600 cm⁻¹.
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C-O Stretch (Phenolic): A peak around 1200-1260 cm⁻¹.
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C-F Stretch: A strong absorption in the range of 1000-1400 cm⁻¹.
-
C-Br Stretch: An absorption in the fingerprint region, typically below 800 cm⁻¹.
Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound.
Expected Fragmentation Pattern (Electron Ionization - EI):
-
Molecular Ion (M⁺): A prominent peak corresponding to the molecular weight of the compound (219.01 g/mol ). Due to the presence of bromine, an M+2 peak of nearly equal intensity will be observed, which is a characteristic isotopic signature.
-
Major Fragments: Loss of the aldehyde proton (M-1), loss of the formyl group (M-29), and cleavage of the bromine atom (M-79/81) are expected fragmentation pathways.
Proposed Synthetic Route
A plausible synthetic route for 2-Bromo-6-fluoro-3-hydroxybenzaldehyde can be envisioned starting from commercially available 2-bromo-4-fluorophenol. This multi-step synthesis involves protection of the phenolic hydroxyl group, followed by ortho-formylation and subsequent deprotection.
Reaction Scheme:
-
Protection of the Phenolic Hydroxyl Group: The hydroxyl group of 2-bromo-4-fluorophenol is protected, for example, as a methoxymethyl (MOM) ether, to prevent its interference in the subsequent formylation step.
-
Ortho-Formylation: The protected phenol undergoes regioselective ortho-formylation. A common method is the Duff reaction or a related formylation procedure that directs the formyl group to the position ortho to the directing group.[8][9]
-
Deprotection: The protecting group is removed under acidic conditions to yield the final product.
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- 4. nbinno.com [nbinno.com]
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- 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
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